Cas no 1805157-55-4 (6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile)
6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile Chemical and Physical Properties
Names and Identifiers
-
- 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile
-
- Inchi: 1S/C9H8BrF2N3/c10-4-6-5(9(11)12)3-8(14)15-7(6)1-2-13/h3,9H,1,4H2,(H2,14,15)
- InChI Key: AWJVAVPRBXQCMM-UHFFFAOYSA-N
- SMILES: BrCC1C(CC#N)=NC(=CC=1C(F)F)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 15
- Rotatable Bond Count: 3
- Complexity: 253
- XLogP3: 1.4
- Topological Polar Surface Area: 62.7
6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Alichem | A029064244-1g |
6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile |
1805157-55-4 | 97% | 1g |
$1,504.90 | 2022-04-01 |
6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
Additional information on 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile
Research Brief on 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805157-55-4)
In recent years, the compound 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile (CAS: 1805157-55-4) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential therapeutic applications.
The compound, characterized by its unique pyridine backbone and functional groups, has been explored as a key intermediate in the synthesis of novel heterocyclic compounds. Recent studies have highlighted its role in the development of kinase inhibitors, which are crucial for targeting various cancers and inflammatory diseases. The presence of the bromomethyl and difluoromethyl groups enhances its reactivity, making it a versatile building block in medicinal chemistry.
A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficient synthesis of 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile via a multi-step reaction pathway, achieving high yields and purity. The researchers emphasized the compound's stability under various conditions, which is critical for its scalability in industrial applications. Furthermore, the study explored its derivatization to produce analogs with improved pharmacokinetic properties.
In terms of biological activity, preliminary in vitro assays have shown that derivatives of this compound exhibit potent inhibitory effects against specific protein kinases, such as EGFR and BRAF, which are implicated in cancer progression. These findings suggest its potential as a lead compound for the development of targeted therapies. However, further in vivo studies are required to validate its efficacy and safety profiles.
Another area of interest is the compound's application in the design of covalent inhibitors. The bromomethyl group allows for selective covalent binding to cysteine residues in target proteins, a strategy that has gained traction in drug discovery for its ability to achieve prolonged pharmacological effects. Recent computational studies have provided insights into the binding mechanisms and selectivity of these inhibitors, paving the way for rational drug design.
Despite these promising developments, challenges remain in optimizing the compound's bioavailability and reducing off-target effects. Researchers are actively investigating formulation strategies, such as nanoparticle encapsulation, to enhance its delivery to target tissues. Additionally, structural modifications are being explored to improve its metabolic stability and reduce potential toxicity.
In conclusion, 6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile represents a promising scaffold in medicinal chemistry, with diverse applications in kinase inhibitor development and covalent drug design. Ongoing research is expected to further elucidate its therapeutic potential and address current limitations, ultimately contributing to the advancement of precision medicine.
1805157-55-4 (6-Amino-3-(bromomethyl)-4-(difluoromethyl)pyridine-2-acetonitrile) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)